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Compound Name: Bis(dichlorophosphino)methane

Cat. No.: B1586474

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of Methylenebis(phosphonic dichloride), a
reactive organophosphorus compound utilized as a key reagent in various chemical syntheses.
This document outlines its chemical identity, physical and spectral properties, detailed
experimental protocols for its synthesis, and its application in phosphonylation reactions.

The compound commonly referred to as Methylenebis(dichlorophosphine) is more accurately
identified under IUPAC nomenclature based on a phosphorus(V) center. This guide will focus
on this stable and widely referenced species.

Chemical Identity and Properties

The compound of interest is systematically named bis(dichlorophosphoryl)methane. It is also
commonly known as Methylenebis(phosphonic dichloride).

Table 1: Chemical Identifiers and Physical Properties
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Property Value

IUPAC Name bis(dichlorophosphoryl)methane
Methylenebis(phosphonic dichloride),

Synonyms ) o ]
Methylenediphosphonic dichloride

CAS Number 1499-29-2

Molecular Formula CH2Cl402P2

Molecular Weight 249.78 g/mol

Appearance Faint beige crystalline powder

Melting Point 102-104 °C

Boiling Point 329.0 £ 25.0 °C (Predicted)

Density 1.798 + 0.06 g/cm3 (Predicted)

3 Chloroform (Slightly), DMSO (Sparingly), Ethyl

Solubility ) )
Acetate (Sparingly), Methanol (Slightly)

Stability Moisture Sensitive

Table 2: Spectral Data

Technique Data
3P NMR Chemical shift is available in neat solvent.
13C NMR Spectrum is available.

Experimental Protocols

Synthesis of Methylenebis(phosphonic dichloride)

A common synthetic route to Methylenebis(phosphonic dichloride) involves the chlorination of a

methylenebisphosphonic acid derivative. The following is a representative protocol.[1]

Materials:
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Methylenebisphosphonic acid tetrakis(trimethylsilyl) ester

Dichloromethane (CH2Cl2)

Oxalyl chloride ((COCI)z2)

N,N-dimethylformamide (DMF)

Methyl tert-butyl ether (MTBE)
Procedure:

o To a solution of Methylenebisphosphonic acid tetrakis(trimethylsilyl) ester (6 kg) in
dichloromethane (24 L), add oxalyl chloride (8.19 kg, 5.65 L) and N,N-dimethylformamide
(28.3 g, 29.8 mL).

e The reaction mixture is stirred at 20 °C for 12 hours.

o Following the reaction, the mixture is filtered and concentrated under reduced pressure to
yield the crude product.

e The crude product is then mixed with methyl tert-butyl ether (MTBE) and pulped at 20 °C.

e The resulting solid is filtered, ground, and dried for 12 hours to afford
Methylenebis(phosphonic dichloride) as a white solid (3.40 kg, 74% yield).

Diagram 1: Synthesis of Methylenebis(phosphonic dichloride)
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Caption: Synthetic workflow for Methylenebis(phosphonic dichloride).

Reaction: Phosphonylation of Nucleosides

Methylenebis(phosphonic dichloride) is a highly effective reagent for the phosphonylation of
nucleosides, a key step in the synthesis of nucleotide analogs. It is noted to be more reactive
than phosphorus oxychloride (POCIs) due to the electron-withdrawing nature of the CHz group,
which increases the electrophilicity of the phosphorus centers.

General Procedure for Phosphonylation of a Nucleoside:

e The nucleoside is dissolved in a suitable solvent, such as trimethyl phosphate.
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» Methylenebis(phosphonic dichloride) (4-6 equivalents for less reactive nucleosides) is added
to the reaction mixture.

e The reaction is monitored for the formation of the desired 5'-mononucleotide diphosphate
analog.

e The reaction is quenched, and the product is purified, typically by chromatography.

Diagram 2: Reaction of Methylenebis(phosphonic dichloride) with a Nucleoside
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Caption: General workflow for the phosphonylation of a nucleoside.

Reactivity and Applications

Methylenebis(phosphonic dichloride) serves as a robust phosphonylating agent. Its primary
applications in research and development include:

¢ Synthesis of Mycophenolic Methylenebis(phosphonate) Derivatives: These compounds have
potential therapeutic applications.

¢ Phosphonylation of Nucleosides: As detailed above, this is a crucial step in creating
nucleotide analogs for various biochemical studies.

o Preparation of P,P'-partial Esters of Methylenebisphosphonic Acid: These esters are valuable
intermediates in organic synthesis.

¢ Synthesis of Symmetrical Di- and Tetra-esters of Methylenebisphosphonic Acid: These are
used in the development of novel materials and pharmaceuticals.
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The high reactivity of the P-Cl bonds makes this compound highly susceptible to nucleophilic
attack by alcohols, amines, and other nucleophiles. It is particularly sensitive to moisture and
should be handled under inert atmospheric conditions.

Safety Information

Methylenebis(phosphonic dichloride) is a corrosive and moisture-sensitive compound.
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn at all times. All manipulations should be performed in a well-ventilated
fume hood. In case of contact with skin or eyes, flush immediately with copious amounts of
water and seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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